(4E)-4-[[2-[[(E)-[4,5-Dioxo-2-sulfanylidene-1-[3-(trifluoromethyl)phenyl]pyrrolidin-3-ylidene]-phenylmethyl]amino]ethylamino]-phenylmethylidene]-5-sulfanylidene-1-[3-(trifluoromethyl)phenyl]pyrrolidine-2,3-dione
(4E)-4-[[2-[[(E)-[4,5-Dioxo-2-sulfanylidene-1-[3-(trifluoromethyl)phenyl]pyrrolidin-3-ylidene]-phenylmethyl]amino]ethylamino]-phenylmethylidene]-5-sulfanylidene-1-[3-(trifluoromethyl)phenyl]pyrrolidine-2,3-dione
Brand Name:
Vulcanchem
CAS No.:
107888-01-7
VCID:
VC0217750
InChI:
InChI=1S/C38H24F6N4O4S2/c39-37(40,41)23-13-7-15-25(19-23)47-33(51)31(49)27(35(47)53)29(21-9-3-1-4-10-21)45-17-18-46-30(22-11-5-2-6-12-22)28-32(50)34(52)48(36(28)54)26-16-8-14-24(20-26)38(42,43)44/h1-16,19-20,45-46H,17-18H2/b29-27+,30-28+
SMILES:
C1=CC=C(C=C1)C(=C2C(=O)C(=O)N(C2=S)C3=CC=CC(=C3)C(F)(F)F)NCCNC(=C4C(=O)C(=O)N(C4=S)C5=CC=CC(=C5)C(F)(F)F)C6=CC=CC=C6
Molecular Formula:
C38H24F6N4O4S2
Molecular Weight:
778.7 g/mol
(4E)-4-[[2-[[(E)-[4,5-Dioxo-2-sulfanylidene-1-[3-(trifluoromethyl)phenyl]pyrrolidin-3-ylidene]-phenylmethyl]amino]ethylamino]-phenylmethylidene]-5-sulfanylidene-1-[3-(trifluoromethyl)phenyl]pyrrolidine-2,3-dione
CAS No.: 107888-01-7
Main Products
VCID: VC0217750
Molecular Formula: C38H24F6N4O4S2
Molecular Weight: 778.7 g/mol
![(4E)-4-[[2-[[(E)-[4,5-Dioxo-2-sulfanylidene-1-[3-(trifluoromethyl)phenyl]pyrrolidin-3-ylidene]-phenylmethyl]amino]ethylamino]-phenylmethylidene]-5-sulfanylidene-1-[3-(trifluoromethyl)phenyl]pyrrolidine-2,3-dione - 107888-01-7](/images/no_structure.jpg)
| CAS No. | 107888-01-7 |
|---|---|
| Product Name | (4E)-4-[[2-[[(E)-[4,5-Dioxo-2-sulfanylidene-1-[3-(trifluoromethyl)phenyl]pyrrolidin-3-ylidene]-phenylmethyl]amino]ethylamino]-phenylmethylidene]-5-sulfanylidene-1-[3-(trifluoromethyl)phenyl]pyrrolidine-2,3-dione |
| Molecular Formula | C38H24F6N4O4S2 |
| Molecular Weight | 778.7 g/mol |
| IUPAC Name | (4E)-4-[[2-[[(E)-[4,5-dioxo-2-sulfanylidene-1-[3-(trifluoromethyl)phenyl]pyrrolidin-3-ylidene]-phenylmethyl]amino]ethylamino]-phenylmethylidene]-5-sulfanylidene-1-[3-(trifluoromethyl)phenyl]pyrrolidine-2,3-dione |
| Standard InChI | InChI=1S/C38H24F6N4O4S2/c39-37(40,41)23-13-7-15-25(19-23)47-33(51)31(49)27(35(47)53)29(21-9-3-1-4-10-21)45-17-18-46-30(22-11-5-2-6-12-22)28-32(50)34(52)48(36(28)54)26-16-8-14-24(20-26)38(42,43)44/h1-16,19-20,45-46H,17-18H2/b29-27+,30-28+ |
| Standard InChIKey | PMTLIHHYKWETPN-QAVVBOBSSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)/C(=C/2\C(=S)N(C(=O)C2=O)C3=CC=CC(=C3)C(F)(F)F)/NCCN/C(=C\4/C(=S)N(C(=O)C4=O)C5=CC=CC(=C5)C(F)(F)F)/C6=CC=CC=C6 |
| SMILES | C1=CC=C(C=C1)C(=C2C(=O)C(=O)N(C2=S)C3=CC=CC(=C3)C(F)(F)F)NCCNC(=C4C(=O)C(=O)N(C4=S)C5=CC=CC(=C5)C(F)(F)F)C6=CC=CC=C6 |
| Canonical SMILES | C1=CC=C(C=C1)C(=C2C(=O)C(=O)N(C2=S)C3=CC=CC(=C3)C(F)(F)F)NCCNC(=C4C(=O)C(=O)N(C4=S)C5=CC=CC(=C5)C(F)(F)F)C6=CC=CC=C6 |
| Synonyms | (4E)-4-[[2-[[(E)-[4,5-dioxo-2-sulfanylidene-1-[3-(trifluoromethyl)phen yl]pyrrolidin-3-ylidene]-phenyl-methyl]amino]ethylamino]-phenyl-methyl idene]-5-sulfanylidene-1-[3-(trifluoromethyl)phenyl]pyrrolidine-2,3-di one |
| PubChem Compound | 3065401 |
| Last Modified | Nov 11 2021 |
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